Cas no 897618-03-0 (N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 897618-03-0
• MF: C₁₇H₉Cl₂N₃O₃S
• MW: 406.242660284042
• CID: 6011155
• PubChem ID: 5008662

N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(1,3-dioxoisoindol-2-yl)acetamide
• F1813-0442
• 897618-03-0
• AKOS024610675
• N-(4,5-dichlorobenzo[d]thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• Inchi： 1S/C17H9Cl2N3O3S/c18-10-5-6-11-14(13(10)19)21-17(26-11)20-12(23)7-22-15(24)8-3-1-2-4-9(8)16(22)25/h1-6H,7H2,(H,20,21,23)
• InChI Key： OQEYJXWSOQGJHP-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C(Cl)=CC=C2S1)(=O)CN1C(=O)C2=C(C1=O)C=CC=C2

Computed Properties

• Exact Mass: 404.9741677g/mol
• Monoisotopic Mass: 404.9741677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

N-(4,5-Dichloro-1,3-Benzothiazol-2-Yl)-2-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Acetamide: A Comprehensive Overview

The compound CAS No 897618-03-0, also known as N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzothiazole ring system and an isoindole moiety. The presence of these functional groups makes it a subject of interest in various fields of chemistry and materials science.

Recent studies have highlighted the potential of this compound in the development of advanced materials. The benzothiazole group is known for its aromatic stability and ability to participate in various chemical reactions, while the isoindole moiety contributes to the compound's electronic properties. These characteristics make it a promising candidate for applications in optoelectronics and drug delivery systems.

One of the most significant advancements involving this compound is its role in the synthesis of novel materials with tailored electronic properties. Researchers have demonstrated that the benzothiazole and isoindole groups can be manipulated to achieve desired optical and electronic behaviors. For instance, studies have shown that incorporating this compound into polymer matrices can enhance their conductivity and stability under harsh conditions.

In addition to its material science applications, this compound has also been explored in the field of medicinal chemistry. The unique combination of functional groups allows for potential interactions with biological systems. Recent research has focused on its ability to act as a scaffold for drug design, particularly in targeting specific proteins involved in disease pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzothiazole ring system through condensation reactions and the subsequent introduction of the isoindole moiety via cyclization processes. The use of advanced catalytic systems has enabled higher yields and improved purity levels, making it more accessible for research purposes.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes selective cleavage at specific bonds. This information is vital for developing sustainable practices in its production and disposal.

In conclusion, CAS No 897618-03-0 represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to push the boundaries of modern chemistry and materials science. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.